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Compound of Interest

Compound Name: Magnesium iodide, octahydrate

Cat. No.: B12349052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the structural and physicochemical

properties of magnesium iodide octahydrate (MgI₂·8H₂O) and magnesium iodide hexahydrate

(MgI₂·6H₂O). This document is intended to be a valuable resource for researchers and

professionals in drug development and materials science, offering a side-by-side comparison

supported by experimental data to inform formulation and development decisions.

Introduction
Magnesium iodide is a versatile inorganic compound with applications in organic synthesis and

medicine.[1] It readily forms hydrates, with the octahydrate and hexahydrate being the most

common forms.[2][3] The degree of hydration significantly influences the compound's crystal

structure, stability, and solubility, making a thorough understanding of these differences crucial

for its application.

Physicochemical Properties
A summary of the key physicochemical properties of magnesium iodide octahydrate and

hexahydrate is presented in Table 1. The octahydrate exhibits a lower density and melting point

compared to the hexahydrate, a direct consequence of its higher water content.[2][4]
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Property
Magnesium Iodide
Octahydrate

Magnesium Iodide
Hexahydrate

Reference(s)

Chemical Formula MgI₂·8H₂O MgI₂·6H₂O [2]

Molar Mass 422.236 g/mol 386.2005 g/mol [2]

Appearance White crystalline solid White crystalline solid [2][4]

Crystal System Orthorhombic Monoclinic [2][4]

Density 2.098 g/cm³ 2.353 g/cm³ [2]

Melting Point 41 °C (decomposes)

Decomposes at a

higher temperature

than the octahydrate

[4]

Solubility in Water 81 g/100 cm³ (20 °C)

Data not readily

available, but

expected to be high

[2]

Crystallographic Structure
The arrangement of atoms and molecules within a crystal lattice is fundamental to a

compound's properties. Magnesium iodide octahydrate and hexahydrate exhibit distinct crystal

structures.

Magnesium Iodide Octahydrate (MgI₂·8H₂O)
The crystal structure of magnesium iodide octahydrate has been determined by single-crystal

X-ray diffraction. It crystallizes in the orthorhombic space group Pbca. The structure consists of

[Mg(H₂O)₆]²⁺ octahedra, where the magnesium ion is coordinated to six water molecules. The

remaining two water molecules and the iodide ions are incorporated into the crystal lattice and

participate in a network of hydrogen bonds.

A detailed crystallographic study by Hennings et al. (2013) provides the following unit cell

parameters for MgI₂·8H₂O:
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Magnesium Iodide Hexahydrate (MgI₂·6H₂O)
Magnesium iodide hexahydrate crystallizes in the monoclinic system.[2][4] While detailed

single-crystal X-ray diffraction data for MgI₂·6H₂O is not as readily available in the public

domain, it is known to be isostructural with magnesium chloride hexahydrate (MgCl₂·6H₂O) and

magnesium bromide hexahydrate (MgBr₂·6H₂O). These structures are characterized by

[Mg(H₂O)₄Cl₂] octahedra. By analogy, the structure of MgI₂·6H₂O likely consists of discrete

[Mg(H₂O)₄I₂] units where the magnesium ion is coordinated to four water molecules and two

iodide ions, with the remaining two water molecules of hydration being part of the crystal lattice.

Experimental Protocols
Synthesis
Magnesium Iodide Octahydrate: High-purity crystals of magnesium iodide octahydrate can be

grown from a supersaturated aqueous solution. A detailed protocol is described by Hennings et

al. (2013):

Prepare a 60.20 wt% aqueous solution of magnesium iodide.

Cool the solution to 288 K (15 °C) in a refrigerator.

Allow crystals to form over a period of 3 days.

Isolate the crystals by filtration.

Magnesium Iodide Hexahydrate: A general method for the preparation of magnesium iodide

hydrates involves the reaction of a magnesium base with hydroiodic acid.[2] To obtain the

hexahydrate specifically, the crystallization temperature is key.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://en.wikipedia.org/wiki/Magnesium_iodide
https://www.bionity.com/en/encyclopedia/Magnesium_iodide.html
https://en.wikipedia.org/wiki/Magnesium_iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


React magnesium oxide (MgO), magnesium hydroxide (Mg(OH)₂), or magnesium carbonate

(MgCO₃) with a stoichiometric amount of hydroiodic acid (HI). For example: MgO + 2HI →

MgI₂ + H₂O[5]

Concentrate the resulting solution by gentle heating.

Allow the solution to cool and crystallize at a temperature above 43 °C to favor the formation

of the hexahydrate.[6]

Isolate the crystals by filtration and dry them under vacuum.

X-ray Diffraction (XRD) Analysis
To determine the crystal structure and phase purity of the synthesized hydrates, powder or

single-crystal X-ray diffraction can be employed.

A finely ground powder sample of the magnesium iodide hydrate is mounted on a sample

holder.

The sample is irradiated with monochromatic X-rays (e.g., Cu Kα radiation, λ = 1.5406 Å).

The diffraction pattern is recorded over a 2θ range (e.g., 10-80°) with a step size of 0.02°

and a dwell time of 1 second per step.

The resulting diffractogram is analyzed to identify the crystal phase by comparing the peak

positions and intensities with known standards from crystallographic databases. Unit cell

parameters can be refined using appropriate software.

Thermal Analysis (TGA/DSC)
Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are essential for

determining the thermal stability and dehydration behavior of the hydrates.

A small, accurately weighed sample (5-10 mg) of the magnesium iodide hydrate is placed in

an alumina or platinum crucible.

The sample is heated from ambient temperature to a final temperature (e.g., 600 °C) at a

constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen flow of
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50 mL/min).

TGA measures the mass loss as a function of temperature, indicating the loss of water

molecules.

DSC measures the heat flow into or out of the sample, revealing endothermic events such as

melting and dehydration, and exothermic events like decomposition.

Structural Relationship and Transformation
The relationship between the octahydrate and hexahydrate forms of magnesium iodide is

primarily driven by temperature and water activity. The octahydrate is the more hydrated and

generally less stable form, crystallizing at lower temperatures. Upon heating, the octahydrate

will lose two water molecules to transform into the hexahydrate. Further heating leads to the

complete dehydration to anhydrous MgI₂. This transformation pathway can be visualized as a

sequential loss of water molecules from the crystal lattice.

Magnesium Iodide Octahydrate
(MgI₂·8H₂O)

Magnesium Iodide Hexahydrate
(MgI₂·6H₂O)

+ Heat
- 2H₂O Anhydrous Magnesium Iodide

(MgI₂)

+ Further Heat
- 6H₂O

Click to download full resolution via product page

Caption: Dehydration pathway of magnesium iodide hydrates.

Conclusion
The choice between magnesium iodide octahydrate and hexahydrate for a specific application

depends critically on the desired physicochemical properties and the intended processing

conditions. The octahydrate, with its lower thermal stability, may be suitable for applications

where rapid dissolution or a lower temperature processing is required. Conversely, the

hexahydrate offers a higher magnesium iodide content by weight and is more stable at

elevated temperatures. The detailed structural information and experimental protocols provided

in this guide are intended to assist researchers in making informed decisions and in the precise

control of the desired hydrated form of magnesium iodide in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12349052?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Magnesium_Sulfite_Hexahydrate.pdf
https://en.wikipedia.org/wiki/Magnesium_iodide
https://legacy.materialsproject.org/materials/mp-23205/
https://www.bionity.com/en/encyclopedia/Magnesium_iodide.html
https://www.geeksforgeeks.org/chemistry/magnesium-iodide-formula-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/magnesium-iodide-formula-structure-properties-uses-sample-questions/
https://www.researchgate.net/publication/244648334_Magnesium_diiodide_MgI2
https://www.benchchem.com/product/b12349052#structural-analysis-of-magnesium-iodide-octahydrate-versus-hexahydrate
https://www.benchchem.com/product/b12349052#structural-analysis-of-magnesium-iodide-octahydrate-versus-hexahydrate
https://www.benchchem.com/product/b12349052#structural-analysis-of-magnesium-iodide-octahydrate-versus-hexahydrate
https://www.benchchem.com/product/b12349052#structural-analysis-of-magnesium-iodide-octahydrate-versus-hexahydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12349052?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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